Cas no 74804-37-8 (2H-1,4,6-Oxadiazocine-5(6H)-thione, tetrahydro-)

• Product Name: 2H-1,4,6-Oxadiazocine-5(6H)-thione, tetrahydro-
• CAS No: 74804-37-8
• MF: C₅H₁₀N₂OS
• MW: 146.210699558258
• CID: 540516
• PubChem ID: 3734516
• Update Time: 2025-04-19

2H-1,4,6-Oxadiazocine-5(6H)-thione, tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4,6-Oxadiazocine-5(6H)-thione, tetrahydro-
• 1,4,6-oxadiazocane-5-thione
• NIOSH/RO0544650
• AKOS006379365
• Otrzymywanie perhydro-1,4,6-oksadoazocyn-5-tionu
• 1-Oxa-4,6-diazacyclooctane-5-thione
• DTXSID20395703
• AKOS005524355
• RO05446500
• 1,4,6-Oxadiazocane-5-thione #
• Otrzymywanie perhydro-1,4,6-oksadoazocyn-5-tionu [Polish]
• JATPCFQMDOIQAT-UHFFFAOYSA-N
• Hexahydro-5H-1,4,6-oxadiazocine-5-thione
• 5H-1,4,6-Oxadiazocine-5-thione, hexahydro-
• 74804-37-8

• Inchi： 1S/C5H10N2OS/c9-5-6-1-3-8-4-2-7-5/h1-4H2,(H2,6,7,9)
• InChI Key： JATPCFQMDOIQAT-UHFFFAOYSA-N
• SMILES： S=C1NCCOCCN1

Computed Properties

• Exact Mass: 146.0515
• Monoisotopic Mass: 146.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 33.29